3-(4-Ethylphenyl)-3-methylbutan-1-amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 3-(4-ethylphenyl)-3-methylbutan-1-amine
• InChI: InChI=1S/C13H21N/c1-4-11-5-7-12(8-6-11)13(2,3)9-10-14/h5-8H,4,9-10,14H2,1-3H3
• InChI Key: FIZSSNOLQHAOOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)(C)CCN

Description

3-(4-Ethylphenyl)-3-methylbutan-1-amine is an organic compound that belongs to the class of amines It is characterized by the presence of an ethyl group attached to a phenyl ring, which is further connected to a butan-1-amine structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Ethylphenyl)-3-methylbutan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of 4-ethylbenzaldehyde with a suitable amine precursor under controlled conditions. The reaction typically requires the use of a catalyst and may involve steps such as reduction and purification to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

3-(4-Ethylphenyl)-3-methylbutan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The amine group can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized based on the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of substituted amine derivatives .

Scientific Research Applications

3-(4-Ethylphenyl)-3-methylbutan-1-amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(4-Ethylphenyl)-3-methylbutan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(4-Ethylphenyl)-3-methylbutan-1-amine include other substituted phenylamines and butan-1-amine derivatives. Examples include:

• 3-(4-Methylphenyl)-3-methylbutan-1-amine
• 3-(4-Fluorophenyl)-3-methylbutan-1-amine
• 3-(4-Chlorophenyl)-3-methylbutan-1-amine .

Uniqueness

The presence of the ethyl group on the phenyl ring can influence its reactivity and interactions with other molecules, making it a valuable compound for various research and industrial purposes .